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Compound of Interest

Ethyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No. B104090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyl 4-hydroxycyclohexanecarboxylate. The information is curated for researchers,
scientists, and professionals in drug development who require precise data for modeling,
synthesis, and formulation. This document presents quantitative data in a structured format,
outlines general experimental protocols for property determination, and includes a conceptual
workflow for physical characterization.

Core Physical and Chemical Properties

Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as a mixture of
cis and trans isomers. It is a colorless to light yellow liquid and finds applications as a
pharmaceutical intermediate and in the synthesis of other chemicals.[1]

Summary of Quantitative Data

The physical properties of ethyl 4-hydroxycyclohexanecarboxylate are summarized in the
table below. It is important to note that some reported values may correspond to a mixture of
cis and trans isomers, while others may be for a specific isomer.
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Property Value Notes and Citations

Molecular Formula CoH1603 [1112113114]

Molecular Weight 172.22 g/mol [1][2][3]14]

Appearance Colorless to light yellow liquid [3]
127-134 °C at 0.1 mmHg[1][2]

N ) [3]144 °C at 12 mmHg (trans

Boiling Point , [6]
isomer)[5]251.4 °C at 760
mmHg

_ 1.068 g/mL at 25 °C[2][3]1.093
Density

g/cm3[6]

Refractive Index

n20/D 1.466

[2](3]

113 °C (235.4 °F) - closed

Flash Point [3]

cup[2]>110 °C (>230 °F)
- Not miscible or difficult to mix

Solubility )
in water.[1][3]

pKa 14.98 + 0.40 (Predicted) [3]
17159-80-7 (mixture of cis and

CAS Number trans)[1][2][4]3618-04-0 (trans [6]

isomer)

Experimental Protocols for Physical Property

Determination

The following are generalized methodologies for determining the key physical properties of

liquid compounds like ethyl 4-hydroxycyclohexanecarboxylate. These protocols are based

on standard laboratory techniques.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pressure-sensitive compounds or high-boiling liquids, vacuum distillation is
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employed.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are
required for vacuum distillation.

e Procedure:
o A sample of the compound is placed in the round-bottom flask with boiling chips.

o The apparatus is assembled, and if performing a vacuum distillation, the system is
evacuated to the desired pressure.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling and the vapor condensate is in
equilibrium with the vapor, as indicated by a stable temperature reading on the
thermometer.

Determination of Density

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance.

e Procedure:

[e]

The empty pycnometer is weighed.

o

The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.

[¢]

The filled pycnometer is weighed.

[¢]

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Determination of Refractive Index
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The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

e Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

[¢]

A few drops of the sample are placed on the prism of the refractometer.

o

The prism is closed, and the user looks through the eyepiece.

[e]

The controls are adjusted to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs.

The refractive index is read from the instrument's scale.

[e]

Conceptual Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a compound such as ethyl 4-hydroxycyclohexanecarboxylate.
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Conceptual Workflow for Compound Characterization

Synthesis and Purification

Synthesis of Ethyl
4-Hydroxycyclohexanecarboxylate
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Caption: A flowchart illustrating the general steps involved in the synthesis, purification,
identification, and physical property characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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